Cas no 18356-28-0 (Rolziracetam)

• Product Name: Rolziracetam
• CAS No: 18356-28-0
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 148297
• PubChem ID: 71893
• Update Time: 2025-11-01

Rolziracetam Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-3,5(2H,6H)-dione,dihydro-
• Rolziracetam
• 3,5-Dioxopyrrolizidine
• 7,7a-dihydro-1H-pyrrolizine-3,5(2H,6H)-dione
• BRN 0121236
• CI 911
• CI-911
• dihydro-1H-pyrrolizidin-3,5(2H,6H)dione
• dihydro-1H-pyrrolizin-3,5(2H,6H)-dione
• Dihydro-1H-pyrrolizine-3,5(2H,6H)-dione
• NSC122751
• Rolziracetamum [INN-Latin]
• tetrahydro-6H-pyrrolizine-3,5-dione
• tetrahydro-pyrrolizine-3,5-dione
• 1-Azabicyclo[3.3.0]octane-2,8-dione
• CHEMBL51396
• dihydro-1H-pyrrolizine-3,5-(2H,6H)-dione
• MFCD00867785
• hexahydro-1H-pyrrolizine-3,5-dione
• AKOS006272848
• UNII-RES9I0LGG5
• Z1198155496
• Tetrahydro-3H-pyrrolizine-3,5(2H)-dione
• dihydro 1H-pyrrolizine-3,5(2H, 6H) dione
• Rolziracetamum
• SCHEMBL1159965
• NSC 122751
• MS-22810
• dihydro-1H-pyrrolizine-3,5(2H, 6H)-dione
• RES9I0LGG5
• 3H-Pyrrolizine-3,5(2H)-dione, tetrahydro-
• DIHYDRO-1H-PYRROLO[1,2-A]PYRROLE-3,5(2H,6H)-DIONE
• NSC-122751
• 1H-Pyrrolizine-3,5(2H,6H)-dione, dihydro-
• AT34204
• EN300-1267367
• DTXSID80171444
• Q7361449
• Rolziracetam [INN:BAN]
• dihydro 1H-pyrrolizine-3,5 (2H, 6H) dione
• 18356-28-0
• 2,6,7,8-tetrahydro-1H-pyrrolizine-3,5-dione
• HY-119602
• Pyrrolizidine-3,5-dione
• ROLZIRACETAM [INN]
• NS00122194
• CS-0070039
• 5-21-10-00069 (Beilstein Handbook Reference)
• Rolziracetamum (INN-Latin)
• 3H-Pyrrolizine-3,5(2H)-dione, tetrahydro-(6CI)
• DA-77527
• DTXCID9093935
• BRD-K38564664-001-01-1

• Inchi： 1S/C7H9NO2/c9-6-3-1-5-2-4-7(10)8(5)6/h5H,1-4H2
• InChI Key： IEZDOKQWPWZVQF-UHFFFAOYSA-N
• SMILES： O=C1CCC2CCC(N21)=O

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.3

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.28
• Melting Point: No data available
• Boiling Point: 274.9°Cat760mmHg
• Flash Point: 130.5°C
• Refractive Index: 1.548
• PSA: 37.38
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Rolziracetam Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：-20 ° C 3 years 4 ° C 2 years / in solvent solution: -80 ° C 6 months -20 ° C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidinones

Additional information on Rolziracetam

Professional Introduction to Compound CAS No.18356-28-0 and Product Name: Rolziracetam

The compound with the chemical abstracts service number CAS No.18356-28-0 and the product name Rolziracetam represents a significant advancement in the field of cognitive enhancement and neuropharmacology. This compound has garnered considerable attention due to its unique pharmacological properties and potential therapeutic applications. Rolziracetam, as a derivative of racetam, is known for its ability to modulate neurotransmitter systems, particularly those involving glutamate and choline, which are crucial for memory formation, learning, and cognitive processing.

Recent research has highlighted the multifaceted mechanisms of action of Rolziracetam, which contribute to its efficacy in enhancing cognitive functions. Studies have demonstrated that this compound exerts its effects primarily by increasing the levels of acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission. This mechanism is particularly relevant in conditions characterized by cognitive decline, such as Alzheimer's disease and age-related memory loss.

Moreover, Rolziracetam has been shown to possess neuroprotective properties, which are attributed to its ability to stimulate neuronal survival and growth. This is achieved through the activation of certain signaling pathways that promote neurogenesis and synaptic plasticity. These findings are supported by preclinical studies that indicate significant improvements in memory retention and spatial learning when Rolziracetam is administered to animal models.

The pharmacokinetic profile of CAS No.18356-28-0 is another area of interest, as it influences the compound's bioavailability and therapeutic efficacy. Research has revealed that Rolziracetam exhibits a high degree of oral bioavailability, allowing for effective systemic absorption after administration. This property makes it a promising candidate for therapeutic use, as it can be easily incorporated into oral formulations.

In clinical settings, Rolziracetam has been investigated for its potential in treating various cognitive disorders. Early-phase trials have shown encouraging results in patients with mild cognitive impairment (MCI) and Alzheimer's disease, where improvements in cognitive function were observed following treatment with this compound. The ability of Rolziracetam to enhance cognitive processes without significant side effects makes it an attractive option for further clinical development.

The molecular structure of CAS No.18356-28-0, characterized by its racetam core and specific functional groups, plays a critical role in its pharmacological activity. Computational modeling studies have helped elucidate how this structure interacts with target receptors in the brain, leading to enhanced cognitive effects. These insights have guided the optimization of the compound's chemical properties to improve its efficacy and safety profile.

Future research directions for Rolziracetam include exploring its potential in treating other neurological conditions beyond Alzheimer's disease and MCI. Studies are ongoing to evaluate its efficacy in disorders such as attention deficit hyperactivity disorder (ADHD) and traumatic brain injury (TBI). Additionally, investigations into the long-term effects of Rolziracetam administration are essential to ensure its safety for chronic use.

The development of novel formulations that enhance the delivery and absorption of CAS No.18356-28-0 is another area of focus. Nanotechnology-based delivery systems have shown promise in improving the bioavailability of drugs like Rolziracetam, thereby enhancing their therapeutic effects. Such advancements could lead to more effective treatments for cognitive disorders with fewer side effects.

In conclusion, Rolziracetam (CAS No.18356-28-0) represents a significant breakthrough in the field of neuropharmacology due to its unique pharmacological properties and potential therapeutic applications. Its ability to enhance cognitive functions through modulation of neurotransmitter systems makes it a promising candidate for treating various neurological conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in cognitive enhancement.